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Executive Summary
(E)-Methyl 3-iodoacrylate (CAS: 6213-88-3) is a highly versatile, halogenated small-molecule

scaffold widely utilized in advanced organic synthesis and drug development. Characterized by

its dual functionality—an electrophilic double bond for Michael additions and a highly reactive

vinylic carbon-iodine bond for transition-metal-catalyzed cross-couplings—this compound is a

critical building block for assembling complex molecular architectures.

This whitepaper provides an in-depth analysis of its physical form, the causality behind its

physicochemical behavior, a self-validating protocol for its stereoselective synthesis, and its

applications in the total synthesis of complex natural products.
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Physical Appearance and Physicochemical
Properties
Understanding the physical state of (E)-methyl 3-iodoacrylate is critical for proper handling,

storage, and reaction stoichiometry.

The Causality of Physical Form
In its highest purity, (E)-methyl 3-iodoacrylate exists as an off-white to yellow crystalline

powder1[1]. It possesses a defined melting point of 84–85 °C 2[2], dictating that it should be a

solid at standard room temperature.

However, commercial batches or freshly synthesized laboratory samples are frequently

encountered as a colorless to pale yellow liquid3[3]. This phase discrepancy is driven by two

primary factors:

Isomeric Impurity (Melting Point Depression): The kinetic (Z)-isomer is an oil at room

temperature. Even minor contamination (e.g., an E/Z ratio of 90:10) disrupts the crystal

lattice of the (E)-isomer, significantly depressing the bulk melting point and resulting in a

supercooled liquid or oily state.

Halogen Photodegradation: Prolonged exposure to ambient light triggers the homolytic

cleavage of the C-I bond, liberating trace amounts of free iodine ( I2​). This not only imparts

the characteristic yellow/reddish tint but further acts as an impurity that prevents

crystallization.

Quantitative Data Summary
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Property Value Causality / Significance

CAS Number 6213-88-3
Unique identifier for the (E)-

isomer.

Molecular Formula C4​H5​IO2​
Contains a highly polarizable

C-I bond.

Molecular Weight 211.986 g/mol
High mass due to the heavy

iodine atom.

Melting Point 84–85 °C
Indicates a crystalline solid in

its pure form.

Boiling Point 182 °C
High boiling point necessitates

vacuum distillation.

Density 1.918 g/cm³
Significantly denser than

water; typical of iodo-organics.

Flash Point 64 °C
Requires handling away from

open flames.

Vapor Pressure 0.823 mmHg (at 25 °C)

Low volatility, reducing

inhalation risks during

weighing.

(Data aggregated from 2[2] and 3[3])

Chemical Synthesis & Stereochemical Control
The synthesis of (E)-methyl 3-iodoacrylate relies on the hydroiodation of methyl propiolate.

Because the direct addition of HI across the alkyne kinetically favors the (Z)-isomer via an anti-

addition mechanism 4[4], a subsequent thermodynamically driven isomerization step is

required to yield the (E)-configuration5[5].
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Workflow for the stereoselective synthesis of (E)-methyl 3-iodoacrylate.

Step-by-Step Synthesis Protocol
This protocol is engineered as a self-validating system to ensure maximum yield and

stereochemical purity.
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Reagent Preparation: Dry Sodium Iodide (NaI, 1.1 eq) under vacuum for 30 minutes.

Dissolve in glacial acetic acid under an argon atmosphere.

Causality: Argon prevents the premature atmospheric oxidation of iodide ( I− ) to iodine (

I2​), which would otherwise lead to unwanted di-iodination of the alkyne 6[6].

Hydroiodation: Add methyl propiolate (1.0 eq) dropwise at room temperature, then heat the

mixture to 70 °C for 6 hours.

Causality: Dropwise addition controls the exotherm, preventing alkyne polymerization.

Heating to 70 °C provides the activation energy necessary for nucleophilic attack by the

iodide ion6[6].

Workup: Cool to room temperature, dilute with water, and neutralize carefully with solid K2​

CO3​until CO2​evolution ceases. Extract with diethyl ether.

Causality: K2​CO3​is a mild base; using stronger bases (like NaOH) would hydrolyze the

methyl ester to the corresponding carboxylic acid 4[4].

Isomerization: The crude mixture (predominantly the Z-isomer) is dissolved in a non-polar

solvent, treated with a catalytic amount of I2​, and subjected to heat/light to invert the

stereocenter, yielding an (E)/(Z) ratio of up to 96:4 5[5].

Purification: Purify via silica gel column chromatography (petroleum ether/ethyl acetate =

30/1) to isolate the pure (E)-isomer.

Self-Validating Analytical Checks
Before utilizing the product in downstream drug development, validate the structural and

stereochemical integrity:

GC-MS Analysis: A single eluting peak with m/z≈211.9 confirms chemical purity. The

absence of a secondary, closely eluting peak validates complete Z-to-E isomerization.

1 H NMR ( CDCl3​): The vinylic protons of the (E)-isomer must exhibit a large trans-coupling

constant ( J≈14.0−15.0 Hz). If a signal with a smaller cis-coupling constant ( J≈8.5 Hz) is

observed, the sample is contaminated with the (Z)-isomer and requires further purification.
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Applications in Drug Development & Complex
Molecule Synthesis
The utility of (E)-methyl 3-iodoacrylate in pharmaceutical chemistry stems from its highly

reactive vinylic iodide and its electron-deficient alkene.
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Sonogashira Coupling
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Key synthetic applications of (E)-methyl 3-iodoacrylate in drug discovery.

Sonogashira Cross-Coupling
Because iodine is a superior leaving group for oxidative addition by Palladium(0), (E)-methyl 3-
iodoacrylate is heavily utilized in Sonogashira couplings. For example, it is coupled with

terminal 1,3-diynes to stereoselectively synthesize Lachnophyllum methyl esters—a class of

natural products with notable biological activities7[7].

Michael Additions and Cascade Reactions
The ester moiety strongly polarizes the conjugated double bond, rendering the β -carbon highly

electrophilic.

Quaternary Stereocenters: In the total synthesis of complex ring C-seco limonoids (such as

nimbolide), (E)-methyl 3-iodoacrylate is used in a sequential methylation and Michael
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addition/elimination cascade to stereoselectively forge highly congested quaternary carbon

centers 8[8].

Alkaloid Synthesis: It serves as a vital educt in enantioselective sequential Michael

addition/C-H olefination cascades catalyzed by quinine derivatives, enabling the efficient

collective synthesis of clavine alkaloids 9[9].

Conclusion
(E)-Methyl 3-iodoacrylate remains an indispensable reagent in the modern synthetic

chemist's toolkit. While its physical state can vary from a crystalline solid to a supercooled

liquid due to isomeric impurities and photodegradation, rigorous adherence to stereoselective

synthesis and self-validating analytical protocols ensures its reliable performance in complex

transition-metal catalysis and asymmetric cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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